Cas no 717107-32-9 (2-(2-Carboxyethyl)phenylboronic acid)

• Product Name: 2-(2-Carboxyethyl)phenylboronic acid
• CAS No: 717107-32-9
• MF: C₉H₁₁BO₄
• MW: 193.992243051529
• CID: 3036470
• PubChem ID: 69863898
• Update Time: 2025-04-21

2-(2-Carboxyethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-carboxy-ethyl)-phenylboronic acid
• AKOS025293768
• CS-0178767
• BS-29393
• SCHEMBL6682047
• 717107-32-9
• 2-(2-Carboxyethyl)phenylboronic acid
• 3-[2-(DIHYDROXYBORANYL)PHENYL]PROPANOIC ACID
• EN300-4283493
• 3-(2-boronophenyl)propanoic acid

• Inchi： 1S/C9H11BO4/c11-9(12)6-5-7-3-1-2-4-8(7)10(13)14/h1-4,13-14H,5-6H2,(H,11,12)
• InChI Key： HKXURCOFHUFAMP-UHFFFAOYSA-N
• SMILES： OB(C1C=CC=CC=1CCC(=O)O)O

Computed Properties

• Exact Mass: 194.07500
• Monoisotopic Mass: 194.0750390Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76000
• LogP: -0.61640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids